O-Ethyl azonane-1-carbothioate
Description
O-Ethyl azonane-1-carbothioate is a chemical compound with the molecular formula C11H21NOS. It consists of 21 hydrogen atoms, 11 carbon atoms, 1 nitrogen atom, 1 oxygen atom, and 1 sulfur atom . This compound is part of the azonane family, which are cyclic compounds containing nitrogen.
Properties
CAS No. |
62603-93-4 |
|---|---|
Molecular Formula |
C11H21NOS |
Molecular Weight |
215.36 g/mol |
IUPAC Name |
O-ethyl azonane-1-carbothioate |
InChI |
InChI=1S/C11H21NOS/c1-2-13-11(14)12-9-7-5-3-4-6-8-10-12/h2-10H2,1H3 |
InChI Key |
YEIUWYTYCCCRPJ-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=S)N1CCCCCCCC1 |
Origin of Product |
United States |
Preparation Methods
The synthesis of O-Ethyl azonane-1-carbothioate can be achieved through various methods. One common synthetic route involves the oxidative ring expansion of phthalans, followed by Birch reduction, selective hydrogenation, and oxidation . This method has been applied to the synthesis of various oxonanes and azonanes, including this compound.
Chemical Reactions Analysis
O-Ethyl azonane-1-carbothioate undergoes several types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
O-Ethyl azonane-1-carbothioate has a wide range of applications in scientific research. It is used in the synthesis of various heterocyclic compounds, which are important in pharmaceuticals and agrochemicals . . The compound’s unique structure makes it a valuable tool in the study of chemical reactions and mechanisms.
Mechanism of Action
The mechanism of action of O-Ethyl azonane-1-carbothioate involves its interaction with specific molecular targets and pathways. The compound can modulate various biochemical processes, including enzyme activity and signal transduction pathways . Its effects are mediated through its interaction with specific receptors and enzymes, leading to changes in cellular function and metabolism .
Comparison with Similar Compounds
Conclusion
This compound is a versatile compound with significant applications in scientific research Its unique structure and reactivity make it a valuable tool in the study of chemical reactions and mechanisms
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